Journal Name:Journal of the Australian Ceramic Society
Journal ISSN:2510-1560
IF:1.9
Journal Website:https://www.springer.com/materials/special+types/journal/41779
Year of Origin:0
Publisher:
Number of Articles Per Year:80
Publishing Cycle:
OA or Not:Not
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.ijsolstr.2023.112419
Fullerene-based sandwiches have excellent controllable physical properties such as cross-plane thermal conductivity and charge transfer, which provide new possibilities for advancing the field of thermoelectricity. Because the pattern of the fullerene cluster impacts the physical properties of the sandwiches, it is important to understand the mechanisms for their structural transformations. In the present work, we find that the graphene/fullerene/graphene sandwich structure transforms among three configurations in an ideal environment, depending on the fullerene to graphene area ratio. Molecular dynamics simulations show that there are two critical values for the area ratio. The fullerene pattern transforms from circular to rectangular at the first critical area ratio of 1π. The critical value of 1π is successfully derived by comparing the geometrical perimeter of the circular and rectangular shapes for the fullerene cluster without any physical parameters. At the second critical area ratio, the graphene layers surrounding the fullerene cluster become separated due to the competition between the bending energy and the cohesive energy. The vacuum space is predicted to be 34 Å based on the analytic model. These findings provide fundamental insights into the mechanisms driving structural transformation of fullerene-based sandwiches, which will enable the selection of appropriate structures and materials to guide the design of future electronic and energy storage applications.
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-07-21 , DOI:
10.1016/j.ijsolstr.2023.112433
This paper aims to propose efficient algorithms for the full-scale forward and inverse interval analysis of dynamic viscoelastic problems. Underpinned by a reliable deterministic forward solution provided by the Temporally Piecewise Adaptive Algorithm and Scaled Boundary Finite Element Method (TPAA-SBFEM), the deterministic solutions of displacement/stress and their derivatives with respect to constitutive parameters can be acquired with high fidelity, and an efficient surrogate of deterministic forward solutions can be constructed with sufficient accuracy. Utilizing these deterministic solutions, derivatives and the surrogate as well, two sets algorithm are proposed to solve forward/inverse interval dynamic viscoelastic problems.In the forward interval analysis, Taylor series expansion (TSE) and interval arithmetic (IA) are combined to estimate the bounds of displacements and stresses when the interval scale of constitutive parameter is relatively small, and the acquirement of the first-order derivatives of displacements and stresses are stressed; when the interval scale is relatively large, the Particle Swarm Optimization (PSO) is employed to estimate the intervals of displacements and stresses by solving two deterministic optimization problems, and a Legendre Polynomial Chaos Expansion (LPCE) based surrogate is addressed to reduce the computational cost in the optimization process. In the inverse interval analysis, the interval estimation of constitutive parameters can be formulated by two deterministic optimization problems when intervals of displacements are partially known, which are solved by the Levenberg Marquardt method (LMM) when the interval scale is small, and by the combination of PSO with LPCE when the interval scale is lager.The accuracy and efficiency of the proposed approaches are demonstrated via numerical examples. Forward/inverse interval problems with stress singularity and heterogeneity are emphatically analyzed, and the impacts of interval scales, step sizes, noisy data, and so forth are taken into account.
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-07-18 , DOI:
10.1016/j.ijsolstr.2023.112418
This study presents an efficient methodology to assess fracture behavior in nanoscale multilayers. After fabricating a nano-cantilever specimen of Cu/Si/SiN, a notch with the tip radius of 3 ∼ 15 nm was introduced into the SiN layer. By changing the position of notch tip, the delamination of Cu/SiN or Cu/Si interfaces, and the fracture of SiN layer were obtained by in situ TEM bending experiments, respectively. The fracture strength of interfaces and SiN layer was determined using an exponential cohesive zone model (CZM) and the crack propagation from the notch tip was analyzed by phase field simulation. Finally, a fracture phase diagram related to the typical position parameters of nano-notch is proposed to predicted the fracture behaviors including the delamination of different interfaces and the fracture of monolayer in nanoscale multilayers. This study provides significant insights into the fracture behavior occurred at nanoscale and a simple but efficient methodology to evaluate the fracture strength of any part in nanoscale multilayers.
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-07-18 , DOI:
10.1016/j.ijsolstr.2023.112412
The Bounding Surface (BS) plasticity model for metals is modified according to the proposition introduced in the works of Burlet and Cailletaud (1986) and Delobelle (1993) for the kinematic hardening of a classical Armstrong/Frederick (AF) model, called the BCD modification from the initials of the foregoing authors. The BCD modification was introduced in the relative kinematic hardening between Yield Surface (YS) and BS, unlike its introduction in the absolute and single kinematic hardening of YS for an AF model, hence, achieving two objectives: first, maintaining the inherent feature of BS for decoupling plastic modulus and direction of kinematic hardening, and, second, allowing a flexibility as to the relative kinematic hardening direction without altering the value of the plastic modulus, a property of BCD modification. In addition, the introduced BCD modification for the BS is significantly modified itself, by introducing a properly varying modification parameter instead of the fixed one used in the original works. This simple feature of the novel BCD modification provides a dramatically improved capability to simulate multiaxial ratcheting (MR), because it affects directly the changing flow rule direction, due to the relative kinematic hardening, during complex multiaxial loading, without sacrificing accurate simulations under uniaxial ratcheting (UR) since the plastic modulus is not affected. An additional significant contribution to successful UR simulations is provided by the free-to-choose kinematic hardening of the BS, since the BCD modification is applied only to the relative kinematic hardening between BS and YS. The new model, named SANIMETAL-BCD, is shown to yield superior or equal simulations of UR and very complex MR experimental data for three Carbon Steel specimens, in comparison with other models, within a much simpler constitutive framework. Shortcomings and future necessary improvements are discussed in details.
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-07-06 , DOI:
10.1016/j.ijsolstr.2023.112408
Closed-form bound and estimate solutions to the effective elastic properties of nanoparticle-reinforced composites with Steigmann-Ogden interface effect are obtained based on composite sphere assemblage and generalized self-consistent method respectively. Compared with Maxwell-type approximation in the literature, the closed-form estimate solution to the effective shear modulus in this work is validated to fall inside the bound solutions. When the nanocomposite becomes the nanoparticle as the particle volume fraction is extremely high, the bounds of the effective shear modulus of the nanoparticle are unexpected to be distinct as a non-neutral inclusion. However, by properly adjusting the stretching and bending stiffness of the interface, it is found that the neutrality condition of the nanoparticle could be achieved which is generally impossible under transverse shear boundary conditions.
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-06-10 , DOI:
10.1016/j.ijsolstr.2023.112346
The voids in 3D printed materials produced by the material extrusion technique are mainly located between the printed filaments. Their shape depends on material and printing parameters and can be both convex and concave. This shape influences the accuracy of the predictions of common homogenization schemes that consider spheroidal shapes. A novel approach is introduced in this study for converting real voids to ideal supercylindrical ones that approximate better the shape of voids and can be described using only one parameter. This fact leads to a fast implementation in stochastic modeling schemes where fewer samples are required. The novel approach is implemented using the polynomial chaos expansion technique to predict the elastic properties of acrylonitrile butadiene styrene. The results are compared with previously performed tensile tests and both simple and computationally intensive models to provide a holistic understanding of the advantages of the new approach.
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-06-10 , DOI:
10.1016/j.ijsolstr.2023.112371
Inflated elastomeric membranes have been utilized as compliant probes to achieve sensitive adhesion measurement or pneumatic control of adhesive forces. This paper presents an analytical model for the adhesive contact between a circular elastic membrane under inflation and a rigid curved substrate. By adopting an incompressible neo-Hookean model for the membrane and introducing an approximation under large stretch, we obtain analytical solutions describing the three stages of adhesive contact: making contact, contact pinning and delamination. Among these three stages, the making contact stage is assumed to be adhesionless and frictionless, while the other two stages are subjected to a given work of adhesion between the membrane and the substrate. Two limiting cases of tangential interface behaviors (i.e., no slip and frictionless) are considered for the stages of contact pinning and delamination. Our analytical model provides solutions to the deformed membrane profile as well as relationships between key parameters such as applied pressure, contact force, contact radius and displacement, and is verified against computational results from finite element analysis. This analytical model can enable faster solutions for the adhesive contact mechanics of inflated membranes and is applicable as a design, optimization, and system refinement tool for applications such as adhesion measurement, transfer printing and soft robotic gripping.
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-06-13 , DOI:
10.1016/j.ijsolstr.2023.112362
This paper presents some closed form solutions for the buckling problem of periodic Vierendeel girders subjected to compressive axial loads. These are obtained by studying a geometrically non-linear ideal discrete beam, composed of cells or panels that deform only according to the inner forces transferring modes of the girder unit cell. In particular, the recursive equations governing the equilibrium of this discrete system are derived by the virtual works principle. Then, they are exactly solved and formulae for the critical loads are achieved. Although the ideal girder deforms with geometrically not compatible longitudinal shear strains, it gives very accurate predictions in a wide range of conditions of technical interest. These theoretical results are used as starting point for the analysis of the stiffening effect yielding a Euler critical load significantly higher than the buckling load evaluated on the basis of the classical Engesser’s assumptions. Specifically, by an ideal girder auxiliary solution, the discrete systems of self-equilibrated inner bending moments (self-moments) restoring the longitudinal shear strains compatibility are studied and it is shown that the axial loads under which these moments exist are accurate critical loads estimates of the real girder. Closed form solutions are obtained also for this problem and a simplified formula is derived for evaluating real girders buckling loads. The applicability of the reported solutions is verified by a validation study based on a series of finite element girder models.
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-06-14 , DOI:
10.1016/j.ijsolstr.2023.112386
There is a wide range of industrially-relevant problems where mechanical stresses directly affect kinetics of chemical reactions. For example, this includes formation of oxide layers on parts of micro-electro-mechanical systems (MEMS) and lithiation of Si in Li-ion batteries. Detailed understanding of these processes requires thermodynamically-consistent theories describing the coupled thermo-chemo-mechanical behaviour of those systems. Furthermore, as the majority of materials used in those systems have complex microstructures, multiscale modelling techniques are required for efficient simulation of their behaviour. Hence, the purpose of the present paper is two-fold: (1) to derive a thermodynamically-consistent thermo-chemo-mechanical theory; and (2) to propose a two-scale modelling approach based on the concept of computational homogenisation for the considered theory. The theory and the two-scale computational approach are implemented and tested using a number of computational examples, including the case of the reaction locking due to mechanical stresses.
Journal of the Australian Ceramic Society ( IF 1.9 ) Pub Date: 2023-06-28 , DOI:
10.1016/j.ijsolstr.2023.112373
Abstract not available
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | MATERIALS SCIENCE, CERAMICS 材料科学:硅酸盐4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
16.30 | 15 | Science Citation Index Expanded | Not |
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